Cas no 68337-08-6 (1-(4-methoxyphenyl)-2-methyl-1H-Imidazole)

• Product Name: 1-(4-methoxyphenyl)-2-methyl-1H-Imidazole
• CAS No: 68337-08-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1115988
• PubChem ID: 12797108
• Update Time: 2025-04-20

1-(4-methoxyphenyl)-2-methyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-methyl-1H-Imidazole
• GMTFWFRCTPYXAW-UHFFFAOYSA-N
• 1-(4-METHOXY-PHENYL)-2-METHYL-1H-IMIDAZOLE
• SCHEMBL10902105
• 1-(4-METHOXYPHENYL)-2-METHYLIMIDAZOLE
• 68337-08-6

• MDL： MFCD15524626
• Inchi： 1S/C11H12N2O/c1-9-12-7-8-13(9)10-3-5-11(14-2)6-4-10/h3-8H,1-2H3
• InChI Key： GMTFWFRCTPYXAW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=CN=C1C

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05